![molecular formula C22H25N3O B1467260 10-[4-(diethylamino)phenyl]-3,4,9,10-tetrahydrobenzo[b]cyclopenta[e][1,4]diazepin-1(2H)-one CAS No. 1374509-51-9](/img/structure/B1467260.png)
10-[4-(diethylamino)phenyl]-3,4,9,10-tetrahydrobenzo[b]cyclopenta[e][1,4]diazepin-1(2H)-one
Overview
Description
“10-[4-(Diethylamino)phenyl]-3,4,9,10-tetrahydrobenzo[b]cyclopenta[e][1,4]diazepin-1(2H)-one” is a chemical compound with the molecular formula C22H25N3O . Its average mass is 347.453 Da and its monoisotopic mass is 347.199768 Da .
Physical and Chemical Properties The density of this compound is approximately 1.2±0.1 g/cm3 . It has a boiling point of 554.7±50.0 °C at 760 mmHg . The flash point is 289.3±30.1 °C . The melting point is not available .
Scientific Research Applications
Synthesis of Dibenzo[b,e][1,4]diazepin-1-ones Derivatives
Research has explored the synthesis of various dibenzo[b,e][1,4]diazepin-1-ones derivatives, compounds closely related to 10-[4-(diethylamino)phenyl]-3,4,9,10-tetrahydrobenzo[b]cyclopenta[e][1,4]diazepin-1(2H)-one. These studies primarily focus on the preparation and spectral properties of these derivatives, indicating their potential pharmacological applications. For instance, Cortéas et al. (2002) reported the preparation of novel derivatives with potentially useful pharmacological properties by condensation and cyclization processes. The structures of the final products were confirmed using various spectroscopic methods. Similar research by Cortés et al. (2007) and Cortéas et al. (2004) has elaborated on the synthesis and characterization of new derivatives, highlighting their possible biological and pharmacological activity in the central nervous system, including applications as anticonvulsants and in schizophrenia treatment (Cortéas et al., 2002) (Cortés et al., 2007) (Cortéas et al., 2004).
Structural Analysis and Derivative Synthesis
Other studies have delved into the structural analysis and derivative synthesis of related compounds. For example, Wang et al. (2014) focused on the synthesis and characterization of 3-phenyl substituted dibenzo-1,4-diazepin-1-one derivatives, providing insights into their crystal structures via X-ray single-crystal diffraction. This research adds to the understanding of the compound's structure and potential applications (Wang et al., 2014).
Potential Pharmaceutical Applications
The exploration of these compounds extends into potential pharmaceutical applications. Laabaissi et al. (2021) examined the anti-corrosion properties of benzodiazepine derivatives for mild steel in acidic media, highlighting their efficiency as corrosion inhibitors and their adsorption behavior. This study not only presents the pharmaceutical angle but also introduces potential industrial applications related to corrosion inhibition (Laabaissi et al., 2021).
properties
IUPAC Name |
4-[4-(diethylamino)phenyl]-2,4,5,10-tetrahydro-1H-cyclopenta[c][1,5]benzodiazepin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O/c1-3-25(4-2)16-11-9-15(10-12-16)22-21-19(13-14-20(21)26)23-17-7-5-6-8-18(17)24-22/h5-12,22-24H,3-4,13-14H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMAIBAODXIEAOV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)C2C3=C(CCC3=O)NC4=CC=CC=C4N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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